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Abstract

Acid Yellow 199, a monoazo acid dye, is primarily recognized for its application in the textile
industry for dyeing polyamide fibers.[1][2][3] HowevVer, its classification as a chemical and
fluorescent stain suggests potential utility within the research and drug development sectors.[4]
This technical guide synthesizes the available information on Acid Yellow 199 and provides a
framework for its potential laboratory applications, particularly in histological staining. While
specific protocols for biological research are not widely published, this document extrapolates
from the general principles of acid dye chemistry and established staining methodologies to
propose a viable starting point for researchers. This guide also outlines the necessary safety
precautions for handling this compound in a laboratory setting.

Introduction to Acid Yellow 199

Acid Yellow 199 is an organic sodium salt with the chemical formula C19H15N4NaOeS.[5] As an
acid dye, its staining properties are conferred by its anionic nature, which allows it to form
electrostatic bonds with cationic components in biological specimens, such as proteins. This
characteristic makes it a candidate for use as a counterstain in various histological procedures.

Physicochemical Properties
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A summary of the known physicochemical properties of Acid Yellow 199 is presented in Table
1. It is an orange powder that is soluble in water.

Table 1: Physicochemical Properties of Acid Yellow 199

Property Value Reference(s)

Sodium 4-({4-[(E)-(4-hydroxy-
2-

Chemical Name methylphenyl)diazenyl]phenyl}
amino)-3-

nitrobenzenesulfonate

C.l. Name Acid Yellow 199

CAS Number 70865-20-2

Molecular Formula C19H15N4NaOeS
Molecular Weight 450.40 g/mol
Appearance Orange/Yellow Powder
Solubility Soluble in water

Spectral Properties

Detailed spectral data for Acid Yellow 199, including its absorption and emission maxima,
molar extinction coefficient, and fluorescence quantum yield, are not readily available in the
scientific literature. As an azo dye, it is expected to absorb light in the visible region of the
spectrum. For context, a similar compound, Acid Yellow 17, exhibits absorption peaks at 224
nm, 254 nm, and 400 nm. It is crucial for researchers to experimentally determine the spectral
properties of Acid Yellow 199 in the desired solvent system to ascertain its suitability for
fluorescence microscopy and to select appropriate filter sets. The fluorescence quantum yield
of azo dyes can vary significantly and is influenced by molecular structure and environmental
factors.
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Potential Laboratory Applications: Histological
Staining

Based on the principles of acid dye staining, Acid Yellow 199 holds potential as a component
in polychromatic staining techniques, such as in variations of the Masson's trichrome stain. In

these methods, different acid dyes with varying molecular weights and affinities are used
sequentially to differentiate tissue components like cytoplasm, muscle, and collagen.

Principle of Staining

Acid dyes are anionic and bind to cationic (acidophilic) tissue components, which are primarily
proteins. In a typical histological staining workflow, tissues are first fixed to preserve their
structure, then dehydrated, embedded in paraffin, sectioned, and rehydrated before staining.
The pH of the staining solution is a critical factor, as it affects the charge of both the dye and
the tissue proteins, thereby influencing staining intensity.

The general workflow for histological staining is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Laboratory Applications of Acid Yellow
199: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151290#what-is-acid-yellow-199-used-for-in-
laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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